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Compound of Interest

Compound Name: 1-Bromo-4-cyclopropoxybenzene

Cat. No.: B1524294

An In-Depth Technical Guide to 1-Bromo-4-cyclopropylbenzene for Advanced Research and
Development

This guide provides a comprehensive technical overview of 1-Bromo-4-cyclopropylbenzene, a
key building block in modern organic synthesis. It is intended for researchers, chemists, and
professionals in the field of drug discovery and materials science who require detailed
information on its properties, synthesis, and applications.

Introduction and Strategic Importance

1-Bromo-4-cyclopropylbenzene is an aromatic compound featuring a benzene ring substituted
with a bromine atom and a cyclopropyl group. This unique combination of a reactive bromine
handle, suitable for a wide range of cross-coupling reactions, and the metabolically robust,
conformationally constrained cyclopropyl group makes it a highly valuable intermediate in
medicinal chemistry and agrochemical research.[1][2] Its structure is a recurring motif in the
development of novel therapeutic agents, most notably as a precursor to advanced selective
sodium-glucose cotransporter 2 (SGLT2) inhibitors used in the treatment of diabetes.[2] This
guide will delve into the core identifiers, physicochemical properties, synthetic routes, and
safety protocols associated with this versatile reagent.

Compound Identification and Chemical Descriptors

Accurate identification is paramount in chemical research and procurement. The following table
summarizes the key identifiers for 1-Bromo-4-cyclopropylbenzene.
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Identifier Value Source(s)

CAS Number 1124-14-7 [11[3][4][5]16]

IUPAC Name 1-bromo-4-cyclopropylbenzene  [1][3][5]
4-Bromocyclopropylbenzene,

Synonyms (4-Bromophenyl)cyclopropane,  [3][5]

4-Cyclopropylbromobenzene

Molecular Formula CoHoBr [11[31[5]

Molecular Weight 197.07 g/mol [1][3]I5]
InChl=1S/C9H9Br/c10-9-5-3-

InChl [1]14]
8(4-6-9)7-1-2-7/h3-7H,1-2H2
JRDNBWVMEFUNCQ-

InChlKey [1][41[5]
UHFFFAOYSA-N

SMILES C1CC1C2=CC=C(C=C2)Br [1]

MDL Number MFCD00101828 [31[4]

PubChem CID 12221355 [1]13]

EC Number 691-030-9 [1]

Physicochemical and Spectroscopic Properties

The physical and chemical characteristics of 1-Bromo-4-cyclopropylbenzene are crucial for its

handling, storage, and use in reactions.
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Property Value Source(s)

Colorless to light yellow
Physical Form transparent liquid or [2][4]

solid/semi-solid

Boiling Point 231 °C [5]
Flash Point 96 °C [5]
Density 1.474 g/cm3 [5]
Purity Typically >97% [4117]

Sealed in a dry, cool, well-
Storage ventilated place at room [418119]

temperature

Spectroscopic Data

Spectroscopic data is essential for structure confirmation and purity analysis. Experimental and
computed spectra for 1-Bromo-4-cyclopropylbenzene are widely available.

* 1H NMR & 3C NMR: Nuclear Magnetic Resonance spectra are available for structural
elucidation.[1][6][10]

e Mass Spectrometry (MS): GC-MS data confirms the molecular weight and fragmentation
pattern.[1][10]

 Infrared Spectroscopy (IR): IR spectra, including vapor phase, are available to identify
functional groups.[1][10][11]

Synthesis Protocol: Electrophilic Aromatic
Bromination

A common and efficient method for the preparation of 1-Bromo-4-cyclopropylbenzene is the
direct electrophilic bromination of cyclopropylbenzene. The cyclopropyl group is an ortho-,
para-directing activator, leading to high regioselectivity for the para-substituted product.
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Experimental Workflow: Bromination of
Cyclopropylbenzene

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-Bromo-4-cyclopropylbenzene.

Step-by-Step Methodology

This protocol is adapted from established synthetic procedures.[2]

o Reaction Setup: Dissolve cyclopropylbenzene (1.0 eq) in a suitable solvent such as
chloroform in a flask equipped for stirring and low-temperature control.

e Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

e Bromination: Slowly add a solution of bromine (1.1-1.2 eq) in chloroform dropwise to the
cooled solution. Maintain the temperature below -70 °C during the addition. The reaction
progress can be monitored by TLC or GC-MS.

e Quenching: Upon completion, quench the reaction by slowly adding a 10% aqueous solution
of sodium sulfite (Na2S0Os) until the reddish-brown color of excess bromine disappears.

o Extraction: Allow the mixture to warm to room temperature. Transfer the mixture to a
separatory funnel, add water, and extract the product into the organic layer. Separate the
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layers and extract the aqueous layer again with chloroform.

e Washing and Drying: Combine the organic layers and wash sequentially with water and
saturated aqueous sodium chloride (brine). Dry the organic phase over anhydrous
magnesium sulfate or sodium sulfate.

« Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure.
Purify the resulting crude oil by silica gel column chromatography, typically using hexane as
the eluent, to yield pure 1-Bromo-4-cyclopropylbenzene.[2]

Applications in Drug Discovery & Advanced
Synthesis

The true value of 1-Bromo-4-cyclopropylbenzene lies in its utility as a versatile building block.
The bromine atom serves as a linchpin for introducing further complexity through various metal-
catalyzed cross-coupling reactions.

Role in the Synthesis of SGLT2 Inhibitors

1-Bromo-4-cyclopropylbenzene is a key starting material for the synthesis of Tofogliflozin, a
potent and selective SGLT2 inhibitor.[2] The synthetic pathway leverages the bromo-substituent
for a Sonogashira coupling reaction.

Sonogashira Coupling

[l—Brom0-4-cyclopr0pylbenzena Pd catalyst, e.g., Pd(PPhs)a)
Coupled Intermediate Multiple Steps Tofogliflozin (SGLT2 Inhibitor)

Click to download full resolution via product page
Caption: Role of 1-Bromo-4-cyclopropylbenzene in Tofogliflozin synthesis.

This application highlights its strategic importance; the cyclopropylphenyl moiety is a common
pharmacophore in modern drug candidates, and 1-Bromo-4-cyclopropylbenzene provides an
efficient entry point for its incorporation. The bromine atom's reactivity allows for its participation
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in Suzuki, Heck, Sonogashira, and Buchwald-Hartwig amination reactions, making it a
cornerstone intermediate for creating diverse molecular libraries.[12]

Safety, Handling, and Hazard Information

As with any laboratory chemical, proper handling and safety precautions are essential.

GHS Hazard Classification

1-Bromo-4-cyclopropylbenzene is classified with the following hazards:
e Pictogram: GHSO07 (Exclamation Mark)[4]

 Signal Word: Warning[4]

Hazard Statements (H-Statements)[1][4]

e H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Precautionary Measures (P-Statements) & Handling[4][9]
[10]

e Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood. Ensure eyewash stations and safety showers are readily accessible.[8]

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield (OSHA 29 CFR
1910.133 or European Standard EN166).[3][13]
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o Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat to prevent
skin exposure.[13]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands and any
exposed skin thoroughly after handling. Do not eat, drink, or smoke when using this product.

[8]

Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place
away from strong oxidizing agents.[4][8]

Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1524294#1-bromo-4-cyclopropoxybenzene-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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